Cas no 62957-69-1 (1-Pentanone, 1-(tetrahydro-2-furanyl)-)

• Product Name: 1-Pentanone, 1-(tetrahydro-2-furanyl)-
• CAS No: 62957-69-1
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 1647864
• PubChem ID: 12312149
• Update Time: 2025-04-21

1-Pentanone, 1-(tetrahydro-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 1-(tetrahydro-2-furanyl)-
• 1-(oxolan-2-yl)pentan-1-one
• 62957-69-1
• AKOS014665874
• DTXSID60487373
• SCHEMBL6142686

• Inchi： 1S/C9H16O2/c1-2-3-5-8(10)9-6-4-7-11-9/h9H,2-7H2,1H3
• InChI Key： OMXUQAHCRSTYPG-UHFFFAOYSA-N
• SMILES： O1CCCC1C(CCCC)=O

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3